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Introduction

Strontium-containing calcium phosphate bioceramics are gaining significant attention in bone
tissue engineering due to the dual therapeutic effect of strontium. Strontium has been shown to
simultaneously stimulate bone formation by osteoblasts and inhibit bone resorption by
osteoclasts, making it a promising element for enhancing the bioactivity of bone graft
substitutes.[1][2][3] Three-dimensional (3D) printing technologies offer precise control over the
architecture of tissue scaffolds, enabling the fabrication of patient-specific implants with
interconnected porous networks that mimic the structure of natural bone.[4][5][6] These porous
structures facilitate cell infiltration, nutrient transport, and vascularization, all of which are
crucial for successful bone regeneration.[6] This document provides detailed application notes
and protocols for the 3D printing of strontium phosphate scaffolds, summarizing key
quantitative data and experimental methodologies from recent research.

Data Presentation: Properties of 3D Printed
Strontium Phosphate Scaffolds

The incorporation of strontium into calcium phosphate scaffolds can influence their
physicochemical and biological properties. The following tables summarize quantitative data
from various studies on 3D printed strontium-doped scaffolds.
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Scaffold
Composition

Strontium
Content
(mol%)

Porosity (%)

Compressive
Strength (MPa)

Key Findings

Strontium-
substituted
Hydroxyapatite
(Sr-HA)

5.8% (Sr/(Sr+Ca)

molar ratio)

~60%

Not Reported

Enhanced cell
adhesion,
proliferation, and
alkaline
phosphatase
activity of
MC3T3-EL1 cells.
Stimulated more
new bone
formation in
rabbit calvarial
defects
compared to
HAP scaffolds.[4]

[7]

Strontium-
incorporated [3-
Tricalcium
Phosphate (Sr-
TCP)

2.5,5,10

80%

Up to 1.44

10 mol% Sr-TCP
showed optimal
synergistic
osteogenic and
angiogenic
effects in rat
femoral condylar
defects.[8]

Strontium-Zinc-
Phosphate (SZP)

Not specified

Comparable to
B-TCP

Comparable to
B-TCP

Increased
osteogenesis,
angiogenesis,
immunomodulati
on, and anti-
bacterial activity
compared to (3-
TCP scaffolds.[9]
[10][11]
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Strontium-doped
Biphasic Calcium
Phosphate (Sr-
BCP)

5and 10 (B-
TCP:SrO mass
ratio of 95:5 and
90:10)

Increased with Sr
Not Reported -
addition

The B-TCP/5-Sr
scaffold showed
a good balance
of higher
mineralized
nodule formation
and mechanical
strength.[12]

Strontium-
contained
Calcium Silicate
(SrCs)

Not specified

2-times higher
than CS

scaffolds

~500 pm

macropores

Enhanced
mechanical
properties and
osteogenesis.
Promoted new
blood vessel
growth and bone
regeneration in
rabbit femur
defects.[13][14]

Experimental Protocols
Protocol 1: Fabrication of 3D Printed Strontium-Doped
B-TCP Scaffolds via Digital Light Processing (DLP)

This protocol is based on the methodology for creating scaffolds with a triply periodic minimal

surface (TPMS) structure, which offers high porosity and mechanical strength.[8]

Materials:

Strontium Carbonate (SrCOs)

Hexamethylene diacrylate (HDDA)

-Tricalcium Phosphate (B-TCP) powder

Trimethylolpropane triacrylate (TMPTA)
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» Photoinitiator (e.g., Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide)
« Ethanol
e Deionized water

Equipment:

Ball mill

Digital Light Processing (DLP) 3D printer

Muffle furnace

Rhino software (or similar CAD software)
Procedure:
e Slurry Preparation:

o Design the 3D scaffold model with a Gyroid TPMS structure using Rhino software,
specifying a porosity of 80% and pore sizes ranging from 300 to 700 pym.[8]

o Prepare different compositions of Sr-doped TCP powders by mixing 3-TCP and SrCOs
powders at desired molar ratios (e.g., 0, 2.5, 5.0, 10.0 mol% Sr).[8]

o Ball-mill the powder mixtures to ensure homogeneity.
o Prepare a photosensitive resin by mixing HDDA and TMPTA.

o Disperse the ceramic powders into the resin at a solid loading of 30 vol% and add a
photoinitiator.[8] Stir the mixture until a homogenous slurry is obtained.

e 3D Printing:
o Load the prepared slurry into the DLP 3D printer.

o Set the printing parameters: initial layer exposure time of 8 seconds, subsequent layer
exposure time of 7 seconds, layer thickness of 50 um, and light intensity of 19,000
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MW/cm2,[8]
o Print the scaffolds according to the designed 3D model.

e Post-Processing:
o Wash the printed green bodies with ethanol to remove any un-cured resin.
o Dry the scaffolds at room temperature.

o Sinter the green bodies in a muffle furnace at 1250°C for 100 minutes to obtain the final
bioceramic scaffolds.[8]

Protocol 2: In Vitro Assessment of Osteogenic and
Angiogenic Potential

This protocol outlines the steps to evaluate the biological response of the fabricated scaffolds
using cell culture techniques.

Materials:

» Fabricated 3D scaffolds

» Mouse osteoblastic cell line (MC3T3-E1)

e Human Umbilical Vein Endothelial Cells (HUVECS)

e Cell culture medium (e.g., a-MEM for MC3T3-E1, DMEM for HUVECS) supplemented with
fetal bovine serum (FBS) and antibiotics

o Alkaline Phosphatase (ALP) activity assay kit
e Alizarin Red S staining solution

» Tube formation assay kit (e.g., Matrigel)

o Live/Dead viability/cytotoxicity kit

e Scanning Electron Microscope (SEM)

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://academic.oup.com/rb/article/doi/10.1093/rb/rbaf080/8232487
https://academic.oup.com/rb/article/doi/10.1093/rb/rbaf080/8232487
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Procedure:
o Cell Seeding:

o Sterilize the 3D scaffolds using an appropriate method (e.g., ethylene oxide, gamma
irradiation, or autoclaving if the material allows).

o Place the sterile scaffolds into a 24-well plate.
o Seed MC3T3-E1 cells and HUVECs onto the scaffolds at a suitable density.
e Biocompatibility Assessment:

o After 24 hours of culture, assess cell viability using a Live/Dead staining kit and visualize
under a fluorescence microscope.[15]

o Observe cell attachment and morphology on the scaffolds using SEM.[15]
o Osteogenic Differentiation Assay (MC3T3-E1 cells):
o Culture the cells in an osteogenic induction medium.
o After 7 and 14 days, measure the ALP activity using a commercial kit.[16]
o After 21 days, stain for calcium deposition using Alizarin Red S.[16]
e Angiogenic Potential Assay (HUVECS):

o Perform a tube formation assay by seeding HUVECs on a Matrigel-coated plate with
conditioned medium from the scaffolds.

o After a few hours, observe the formation of capillary-like structures under a microscope
and quantify the tube length and branching points.[9]

Signaling Pathways and Experimental Workflows
Signaling Pathways in Strontium-Induced Osteogenesis
and Angiogenesis
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Strontium ions released from the scaffolds have been shown to activate several key signaling
pathways that promote bone regeneration.[17][18]
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Caption: Key signaling pathways activated by strontium ions.

Experimental Workflow for Scaffold Fabrication and
Evaluation

The following diagram illustrates a typical workflow for the fabrication and comprehensive

evaluation of 3D printed strontium phosphate scaffolds.
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Caption: Experimental workflow from fabrication to in vivo studies.

Drug Delivery Applications

The porous nature of 3D printed scaffolds makes them excellent candidates for local drug
delivery. Strontium phosphate scaffolds can be loaded with various therapeutic agents to

enhance their regenerative potential or to provide additional functionalities.
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» Antibiotics: To prevent post-surgical infections, antibiotics like vancomycin can be loaded into
the scaffolds.[19]

» Anticancer Drugs: For treating bone defects resulting from tumor resection, anticancer drugs
such as methotrexate and doxorubicin can be incorporated for localized chemotherapy.[20]

o Growth Factors: Although strontium itself promotes bone growth, the efficacy can be further
enhanced by incorporating growth factors like Bone Morphogenetic Protein-2 (BMP-2).

The release kinetics of the loaded drugs can be tailored by adjusting the scaffold's porosity,
pore size, and material composition.

Conclusion

The 3D printing of strontium phosphate scaffolds represents a significant advancement in
bone tissue engineering. The ability to create custom-designed implants with enhanced
biological activity offers a promising solution for the treatment of critical-sized bone defects.
The protocols and data presented in this document provide a foundation for researchers and
drug development professionals to further explore and optimize this technology for clinical
applications. Future research should focus on refining the control over ion release kinetics and
investigating the long-term in vivo performance of these advanced biomaterials.[17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 3D Printing of
Strontium Phosphate Scaffolds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085154#3d-printing-of-strontium-phosphate-
scaffolds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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